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Compound of Interest

Compound Name: 2,2-Diethoxypropane

Cat. No.: B095019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2,2-
diethoxypropane in a wide range of organic solvents. The information contained herein is

intended to be a valuable resource for researchers, scientists, and professionals in drug

development and other fields where the dissolution of this compound is critical. This document

presents quantitative solubility data, a detailed experimental protocol for solubility

determination, and a visual representation of the experimental workflow.

Core Data: Solubility of 2,2-Diethoxypropane at 25°C
The solubility of 2,2-diethoxypropane, a colorless liquid with applications in organic synthesis,

has been determined in numerous organic solvents. The following table summarizes the

quantitative solubility data at a standard temperature of 25°C, allowing for easy comparison

across different solvent classes.
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Solvent Category Solvent Solubility (g/L) at 25°C[1]

Alcohols Methanol 1574.67

Ethanol 1136.83

Isopropanol 1036.22

n-Propanol 1074.41

n-Butanol 1015.15

Isobutanol 863.73

sec-Butanol 1141.27

n-Pentanol 617.91

Isopentanol 710.67

n-Hexanol 873.97

n-Octanol 593.2

Ethylene Glycol 321.37

2-Methoxyethanol 1080.65

2-Ethoxyethanol 637.78

Ketones Acetone 746.92

2-Butanone 779.14

Cyclohexanone 1384.77

Esters Ethyl Acetate 844.11

Methyl Acetate 801.64

n-Propyl Acetate 479.51

Isopropyl Acetate 496.69

n-Butyl Acetate 552.24

Ethyl Formate 541.37
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Ethers 1,4-Dioxane 1471.61

Tetrahydrofuran (THF) 1765.65

Hydrocarbons Toluene 758.07

n-Hexane 911.78

n-Heptane 630.86

Cyclohexane 1320.18

Chlorinated Solvents Chloroform 3245.58

Dichloromethane 2637.92

1,2-Dichloroethane 1191.07

Amides Dimethylformamide (DMF) 995.93

N-Methyl-2-pyrrolidone (NMP) 1470.8

Dimethylacetamide (DMAc) 1132.65

Nitriles Acetonitrile 847.16

Sulfoxides Dimethyl Sulfoxide (DMSO) 752.89

Acids Acetic Acid 1070.58

Glycols Propylene Glycol 429.03

Experimental Protocol: Determination of Equilibrium
Solubility
The following is a detailed methodology for determining the equilibrium solubility of a

compound such as 2,2-diethoxypropane in an organic solvent. This protocol is based on the

widely used shake-flask method.

Objective: To determine the saturation concentration of a solute in a solvent at a specific

temperature.

Materials:
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Analytical balance

Vials with screw caps

Constant temperature shaker or incubator

Centrifuge

Syringe filters (chemically inert, e.g., PTFE)

Volumetric flasks

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument

The solute (2,2-diethoxypropane)

The selected organic solvent

Procedure:

Preparation of Supersaturated Solution: An excess amount of the solute (2,2-
diethoxypropane) is added to a known volume of the organic solvent in a sealed vial. The

"excess" is to ensure that saturation is reached.

Equilibration: The vials are placed in a constant temperature shaker and agitated for a

sufficient period to allow the system to reach equilibrium. The time required for equilibration

can vary and may need to be determined experimentally, but a period of 24 to 72 hours is

common.

Phase Separation: Once equilibrium is established, the undissolved solid is separated from

the saturated solution. This is typically achieved through centrifugation at a controlled

temperature, which pellets the excess solid.

Sample Collection and Filtration: A clear aliquot of the supernatant (the saturated solution) is

carefully withdrawn. To ensure no particulate matter is included in the analysis, the sample is

then filtered through a chemically inert syringe filter (e.g., PTFE).
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Quantification: The concentration of the solute in the clear, saturated filtrate is determined

using a suitable analytical technique. HPLC is a common and accurate method for this

purpose. A calibration curve is generated using standard solutions of the compound at

known concentrations to ensure accurate quantification.

Data Reporting: The solubility is reported in units of mass per volume (e.g., g/L) or molarity

(mol/L) at the specified temperature.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of 2,2-diethoxypropane in an organic solvent.
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Solubility Determination Workflow

This guide provides essential data and methodologies for professionals working with 2,2-
diethoxypropane. The provided information on solubility and the detailed experimental

protocol can aid in the design of experiments, formulation development, and process

optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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